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Compound of Interest

Compound Name: Tungsten(IV) chloride

Cat. No.: B082317 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedures for the safe handling and storage of anhydrous

Tungsten(IV) chloride (WCl₄). Due to its reactive and corrosive nature, strict adherence to

these protocols is essential to ensure personnel safety and maintain the integrity of the

material.

Introduction
Tungsten(IV) chloride is a gray to black crystalline solid that is highly sensitive to moisture

and air.[1] It is a strong oxidant and reacts violently with water and other protic solvents,

releasing toxic and corrosive hydrogen chloride gas.[1][2][3] In research and development,

WCl₄ serves as a precursor for the synthesis of various tungsten-containing materials,

including catalysts and nanomaterials.[1][4][5] Its reactivity also makes it a useful reagent in

organic synthesis and coordination chemistry.[1]

Hazard Identification and Safety Precautions
2.1. Hazards:

Corrosive: Causes severe chemical burns to the skin, eyes, and respiratory tract upon

contact.[1][2][3]
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Moisture Sensitive: Reacts with water or moisture to produce hydrogen chloride gas and

tungsten oxides.[1][4] This reaction is exothermic and can lead to pressure buildup in sealed

containers.

Strong Oxidant: Can react violently with organic materials and other reducing agents.[1]

Toxicity: Ingestion can cause severe burns to the gastrointestinal tract.[2][3] Inhalation of

dust or fumes can cause respiratory irritation and potential long-term lung damage.[3][6]

2.2. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[2]

Hand Protection: Use chemically resistant gloves, such as elbow-length PVC gloves.[2]

Always inspect gloves for integrity before use and wash hands thoroughly after handling.

Body Protection: A flame-retardant lab coat, overalls, or a chemical-resistant apron should be

worn.[2]

Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for acid

gases and particulates is required if there is a risk of dust or fume generation, or if working

outside of a controlled atmosphere.[6][7]

Quantitative Data
The following table summarizes key quantitative data for anhydrous Tungsten(IV) chloride.
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Property Value Reference

Chemical Formula WCl₄ [1][2]

Molar Mass 325.65 g/mol [1][2]

Appearance
Gray to black

powder/crystalline solid
[1][2][3]

Density 4.624 g/cm³ [1][2]

Melting Point Decomposes upon melting [1][8]

Boiling Point ~338.99 °C (estimated) [1][8]

Solubility

Reacts with water.[1][3] Forms

adducts with diethyl ether and

acetonitrile.[1]

Experimental Protocols
4.1. General Handling and Storage Protocol:

Storage: Store anhydrous Tungsten(IV) chloride in a cool, dry, and well-ventilated area,

away from incompatible materials such as water, alcohols, strong bases, and oxidizing

agents.[3][6][7] The recommended storage temperature is 2-8°C.[8] Containers should be

tightly sealed, and it is recommended to store them under an inert atmosphere (e.g., argon

or nitrogen).[3][6] Do not use aluminum or galvanized containers.[2]

Inert Atmosphere: All handling of anhydrous Tungsten(IV) chloride must be performed

under an inert atmosphere, such as in a glovebox or using Schlenk line techniques, to

prevent exposure to moisture and air.[3][6]

Spill Response: In case of a minor spill, remove all ignition sources and use dry clean-up

procedures to avoid generating dust. Place the spilled material in a suitable, labeled

container for waste disposal. For major spills, evacuate the area and alert emergency

responders.[2]

4.2. Protocol for Transferring Anhydrous Tungsten(IV) Chloride in a Glovebox:
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This protocol outlines the steps for safely transferring solid anhydrous Tungsten(IV) chloride
from a supplier's container to a reaction vessel inside an inert atmosphere glovebox.

Materials:

Anhydrous Tungsten(IV) chloride in its original container

Spatula (Teflon or glass)

Weighing boat or paper

Reaction vessel (e.g., Schlenk flask)

Appropriate PPE (see section 2.2)

Procedure:

Glovebox Preparation: Ensure the glovebox has a dry, inert atmosphere (e.g., <1 ppm O₂

and H₂O).

Material Transfer into Glovebox: Introduce the sealed container of Tungsten(IV) chloride,

spatula, weighing boat, and reaction vessel into the glovebox antechamber. Cycle the

antechamber according to the glovebox manufacturer's instructions to remove air and

moisture.

Equilibration: Allow the container of Tungsten(IV) chloride to equilibrate to the glovebox

temperature before opening to prevent condensation of any residual moisture.

Opening the Container: Carefully open the container. Be aware of any potential pressure

buildup.

Weighing and Transfer: Using a clean, dry spatula, carefully transfer the desired amount of

the gray-black powder to the weighing boat. Record the mass.

Transfer to Reaction Vessel: Carefully add the weighed Tungsten(IV) chloride to the

reaction vessel.
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Sealing: Securely seal the reaction vessel and the original container of Tungsten(IV)
chloride.

Cleanup: Clean any residual powder from the spatula and work area within the glovebox

using a dry wipe. Dispose of the wipe and weighing boat in a designated solid waste

container inside the glovebox.

Removal from Glovebox: Remove the sealed reaction vessel and the original container from

the glovebox via the antechamber.

Logical Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of anhydrous

Tungsten(IV) chloride.
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Workflow for Handling Anhydrous Tungsten(IV) Chloride
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Caption: Safe handling workflow for Tungsten(IV) chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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